Cas no 1261439-13-7 (5-Cyano-2-hydroxybenzyl chloride)

• Product Name: 5-Cyano-2-hydroxybenzyl chloride
• CAS No: 1261439-13-7
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 4982007
• Update Time: 2025-10-31

5-Cyano-2-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-hydroxybenzyl chloride

• Inchi： 1S/C8H6ClNO/c9-4-7-3-6(5-10)1-2-8(7)11/h1-3,11H,4H2
• InChI Key： JZDZPMVHLNMARH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 44

Additional information on 5-Cyano-2-hydroxybenzyl chloride

Professional Introduction to 5-Cyano-2-hydroxybenzyl Chloride (CAS No. 1261439-13-7)

5-Cyano-2-hydroxybenzyl chloride, with the chemical identifier CAS No. 1261439-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its 5-cyano and 2-hydroxybenzyl chloride functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents and fine chemicals.

The 5-cyano group in the molecular structure of 5-Cyano-2-hydroxybenzyl chloride contributes to its reactivity and versatility, enabling it to participate in a wide range of chemical transformations. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed to construct complex drug molecules. The presence of the 2-hydroxybenzyl chloride moiety further enhances its utility, as it provides a reactive site for nucleophilic substitution reactions, which are fundamental in the synthesis of many pharmacologically active compounds.

In recent years, there has been a growing interest in exploring the applications of 5-Cyano-2-hydroxybenzyl chloride in the development of new drugs. One notable area of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in the creation of compounds that modulate enzyme activity, which is critical for treating diseases such as cancer and inflammatory disorders. The ability to functionalize this compound at multiple sites allows researchers to tailor its properties for specific therapeutic applications.

The pharmaceutical industry has also leveraged 5-Cyano-2-hydroxybenzyl chloride in the design of novel antimicrobial agents. The unique combination of functional groups in this compound facilitates the development of molecules that can interact with bacterial enzymes and cell wall components, thereby inhibiting microbial growth. Such findings are particularly relevant in the context of rising antibiotic resistance, where innovative approaches to drug discovery are urgently needed. The compound's role as a building block for these antimicrobial agents underscores its importance in addressing global health challenges.

Beyond pharmaceutical applications, 5-Cyano-2-hydroxybenzyl chloride has found utility in other areas of chemical research. For example, it has been employed in the synthesis of advanced materials and polymers, where its structural features contribute to enhanced material properties. Additionally, its reactivity makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. These applications highlight the compound's broad utility and its significance in advancing both academic and industrial research.

The synthesis of 5-Cyano-2-hydroxybenzyl chloride typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have reported various synthetic routes, each with distinct advantages depending on the desired scale and purity requirements. Common methods include chlorination reactions followed by functional group transformations to introduce the cyano and hydroxyl groups at specific positions on the benzene ring. These synthetic strategies underscore the compound's synthetic accessibility and its readiness for further derivatization.

In conclusion, 5-Cyano-2-hydroxybenzyl chloride (CAS No. 1261439-13-7) is a versatile organic compound with significant potential in pharmaceutical and chemical research. Its unique structural features enable it to serve as a crucial intermediate in the synthesis of various bioactive molecules, including drug candidates targeting diverse diseases. The growing body of research on this compound highlights its importance as a building block for innovative therapeutic agents and advanced materials. As scientific understanding continues to evolve, it is likely that 5-Cyano-2-hydroxybenzyl chloride will remain a valuable tool for researchers seeking to develop new solutions to complex chemical and biological challenges.